Cas no 898789-16-7 (3'-Methoxy-3-(2-methylphenyl)propiophenone)

• Product Name: 3'-Methoxy-3-(2-methylphenyl)propiophenone
• CAS No: 898789-16-7
• MF: C₁₇H₁₈O₂
• MW: 254.323625087738
• CID: 1947077
• PubChem ID: 24725613
• Update Time: 2025-06-08

3'-Methoxy-3-(2-methylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3'-METHOXY-3-(2-METHYLPHENYL)PROPIOPHENONE
• 1-(3-methoxyphenyl)-3-(o-tolyl)propan-1-one
• LogP
• 1-(3-methoxyphenyl)-3-(2-methylphenyl)propan-1-one
• DTXSID20644006
• MFCD03842966
• 898789-16-7
• AKOS016021008
• 3'-Methoxy-3-(2-methylphenyl)propiophenone

• MDL： MFCD03842966
• Inchi： 1S/C17H18O2/c1-13-6-3-4-7-14(13)10-11-17(18)15-8-5-9-16(12-15)19-2/h3-9,12H,10-11H2,1-2H3
• InChI Key： XSOUEMLAOJPLBX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)OC)CCC1C=CC=CC=1C

Computed Properties

• Exact Mass: 254.13100
• Monoisotopic Mass: 254.130679813Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.81910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3'-Methoxy-3-(2-methylphenyl)propiophenone

Professional Introduction to 3'-Methoxy-3-(2-methylphenyl)propiophenone (CAS No. 898789-16-7)

3'-Methoxy-3-(2-methylphenyl)propiophenone, identified by the Chemical Abstracts Service Number (CAS No.) 898789-16-7, is a significant compound in the realm of organic synthesis and pharmaceutical research. This molecule, featuring a methoxy substituent on a propiophenone backbone with an attached 2-methylphenyl group, has garnered attention due to its structural features and potential applications in various chemical transformations. The unique arrangement of functional groups in this compound makes it a versatile intermediate, particularly in the synthesis of more complex molecules relevant to medicinal chemistry.

The structural framework of 3'-Methoxy-3-(2-methylphenyl)propiophenone encompasses a benzophenone core modified by a propionyl group at one position and a methoxy group at another, with the phenyl ring at the third position being substituted with a methyl group. This configuration imparts distinct electronic and steric properties, influencing its reactivity in chemical reactions. The presence of the methoxy group enhances electron density on the aromatic ring, making it more susceptible to electrophilic aromatic substitution reactions, while the propionyl moiety can participate in condensation reactions or serve as a precursor for further functionalization.

In recent years, compounds with similar structural motifs have been extensively studied for their roles in pharmaceutical development. Specifically, propiophenone derivatives have been explored for their potential as intermediates in the synthesis of bioactive molecules. The methoxy-substituted version, such as 3'-Methoxy-3-(2-methylphenyl)propiophenone, has shown promise in generating novel scaffolds that mimic natural products or drug-like entities. This has been particularly relevant in the quest for new therapeutic agents targeting various diseases.

One of the most compelling aspects of 3'-Methoxy-3-(2-methylphenyl)propiophenone is its utility in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. The aromatic system, particularly when activated by electron-donating groups like the methoxy moiety, readily participates in palladium-catalyzed coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions enable the formation of carbon-carbon bonds under mild conditions, facilitating the construction of complex molecular architectures. Researchers have leveraged these properties to synthesize heterocyclic compounds that exhibit interesting pharmacological activities.

Moreover, the 2-methylphenyl substituent in 3'-Methoxy-3-(2-methylphenyl)propiophenone introduces steric and electronic influences that can modulate the reactivity and selectivity of subsequent transformations. This feature is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors or as precursors to antimicrobial agents. The ability to fine-tune these properties makes 3'-Methoxy-3-(2-methylphenyl)propiophenone a valuable building block for drug discovery programs.

Recent advancements in computational chemistry have further enhanced the utility of 3'-Methoxy-3-(2-methylphenyl)propiophenone. Molecular modeling studies have revealed insights into its interactions with biological targets, aiding rational drug design. By predicting how this compound might bind to enzymes or receptors, researchers can optimize its structure to improve potency and selectivity. These computational approaches are increasingly integrated into synthetic planning pipelines, allowing for more efficient development of novel molecules.

The role of 3'-Methoxy-3-(2-methylphenyl)propiophenone extends beyond academic research; it also finds applications in industrial settings where high-throughput screening and combinatorial chemistry are employed. Its versatility as an intermediate allows for rapid diversification of molecular libraries, enabling screening campaigns against large panels of biological targets. This has accelerated the discovery process in drug development pipelines, particularly for companies focused on developing small-molecule therapeutics.

In conclusion,3'-Methoxy-3-(2-methylphenyl)propiophenone (CAS No. 898789-16-7) represents a fascinating compound with broad utility in synthetic chemistry and pharmaceutical research. Its unique structural features make it an attractive intermediate for constructing complex molecules with potential biological activity. As research continues to uncover new applications for this compound and related derivatives,3'-Methoxy-3-(2-methylphenyl)propiophenone is poised to remain a cornerstone in both academic and industrial chemical innovation.